Cas no 114364-40-8 (4-butyl-1,3-oxazolidin-2-one)

• Product Name: 4-butyl-1,3-oxazolidin-2-one
• CAS No: 114364-40-8
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 2878067
• PubChem ID: 13869396
• Update Time: 2025-06-08

4-butyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 4-butyl-
• 4-Butyloxazolidin-2-one
• 4-butyl-1,3-oxazolidin-2-one

• Inchi： 1S/C7H13NO2/c1-2-3-4-6-5-10-7(9)8-6/h6H,2-5H2,1H3,(H,8,9)
• InChI Key： XOTKVAZRWPADJP-UHFFFAOYSA-N
• SMILES： O1CC(CCCC)NC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 4-butyl-1,3-oxazolidin-2-one

4-butyl-1,3-oxazolidin-2-one: A Comprehensive Overview

4-butyl-1,3-oxazolidin-2-one (CAS No. 114364-40-8) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, also referred to as N-butyl oxazolidinone, belongs to the class of oxazolidinones, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The structure of 4-butyl-1,3-oxazolidin-2-one consists of a butyl group attached to the fourth position of the oxazolidinone ring, imparting unique chemical and physical properties that make it valuable in various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-butyl-1,3-oxazolidin-2-one through both traditional and modern techniques. One notable approach involves the condensation reaction between a suitable aldehyde or ketone and an amine derivative in the presence of an acid catalyst. This method not only ensures high yield but also allows for precise control over the stereochemistry of the product. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process, making it more suitable for large-scale production.

The chemical properties of 4-butyl-1,3-oxazolidin-2-one are heavily influenced by its molecular structure. The oxazolidinone ring is known for its stability and reactivity, making it a valuable building block in organic synthesis. The presence of the butyl group introduces hydrophobicity to the molecule, enhancing its solubility in non-polar solvents and expanding its potential applications in drug delivery systems and polymer chemistry.

In terms of biological activity, 4-butyl-1,3-oxazolidin-2-one has shown promise as a precursor for bioactive compounds. Recent studies have demonstrated its ability to act as a chiral auxiliary in asymmetric synthesis, facilitating the formation of enantiomerically enriched products. This property is particularly valuable in the pharmaceutical industry, where chirality plays a critical role in drug efficacy and safety.

One of the most exciting developments involving 4-butyl-1,3-oxazolidin-2-one is its application in polymer science. Researchers have successfully incorporated this compound into polymeric materials to enhance their mechanical properties and thermal stability. For instance, blends incorporating N-butyl oxazolidinone derivatives have exhibited improved tensile strength and resistance to thermal degradation, making them suitable for high-performance applications such as aerospace components and electronic devices.

Moreover, 4-butyl-1,3-oxazolidin-2-one has found utility in catalysis as a ligand or catalyst support. Its ability to coordinate with metal ions makes it an effective component in transition metal-catalyzed reactions. Recent investigations have highlighted its role in promoting enantioselective reactions, further underscoring its versatility in chemical synthesis.

The environmental impact of 4-butyl-1,3-oxazolidin-2-one has also been a topic of interest among researchers. Studies on its biodegradability and toxicity indicate that under controlled conditions, this compound can be safely integrated into eco-friendly processes without posing significant risks to aquatic life or soil ecosystems.

In conclusion, 4-butyl-1,3-oxazolidin